Cas no 8001-54-5 (Benzalkonium chloride)

• Product Name: Benzalkonium chloride
• CAS No: 8001-54-5
• MF: C₂₁H₃₈ClN
• MW: 340
• MDL: MFCD00145757
• CID: 47959
• Update Time: 2025-08-13

Benzalkonium chloride Chemical and Physical Properties

Names and Identifiers

• Benzalkonium chloride
• Benzalkonium (C8-C16) chloride
• N-Alkyl (C8-C18)-N-benzyl-N,N-dimethylammoniumchloride
• Alkyl Dimethyl Benzyl Ammonium Chloride (Benzalkoniumchloride)
• ADBAC
• N-alkyl dimethyl benzyl Ammonium Chloride Alkyl
• Alkyl dimethyl benzyl ammonium chloride
• Benzolkonium chloride
• C8-18-Alkylbenzyldimethylammonium chloride
• 1227
• BenzalkoniuM chloride, alkyl distribution froM C8H17 to C16H33
• Alkylbenzyldimethylammonium chloride
• Alkyldimethylbenzylammonium chloride
• Benzalkonium chloride， 1227 ，Polyquaternary compound
• Benzalkonium Bromide
• Benzalkonium chloride,99%
• BENZALKONIUM CHLORIDE, BP 99+%
• BenzalkoniumChlorideB.P.
• BenzalkoniumChloridePure
• BENZALKONIUM CHLORIDE, PHARMA
• BENZALKONIUM CHLORIDE SOLUTION 10%
• BENZALKONIUM CHLORIDE SOLUTION 50%, PHARMA
• BENZALKONIUM CHLORIDE, POWDER
• BENZALKONIUM CHLORIDE, GEL

• MDL： MFCD00145757
• Inchi： 1S/C23H42N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-18-21-24(2,3)22-23-19-16-15-17-20-23;/h15-17,19-20H,4-14,18,21-22H2,1-3H3;1H/q+1;/p-1
• InChI Key： XIWFQDBQMCDYJT-UHFFFAOYSA-MCopyCopied
• SMILES： C[N+](C[(CH2)nCH3])(C)CC1=CC=CC=C1.[Cl-].[n=].[6 -16]

Computed Properties

• Exact Mass: 367.30100

Experimental Properties

• Color/Form: Yellowish white waxy solid or colloidal body. With aromatic aroma and bitter taste
• Density: 0.98
• Boiling Point: >100°C/760mmHg
• Solubility: 极易溶于水和乙醇（96%）。摇动时，水溶液会产生大量泡沫。
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, moisture. Hygroscopic.
• PSA: 0.00000
• LogP: 7.76610

Benzalkonium chloride Security Information

• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： R34: can cause burns. R50: extremely toxic to aquatic organisms. R21/22: harmful by skin contact and careless swallowing.
• Safety Instruction： S45: in case of accident or discomfort, go to the doctor for help immediately (preferably take the product container label). S61: avoid discharging into the environment. Refer to special instructions / safety data sheets. S36/37/39: wear appropriate protective clothing, gloves and protective glasses or face shield.
• FLUKA BRAND F CODES：3-9
• RTECS：BO3151000
• Hazardous Material Identification：
• Risk Phrases：21/22-34-50
• Safety Term：36/37/39-45-61
• Toxicity：LD50 orally in rats: 400 mg/kg (Cummins, Kimura)
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Benzalkonium chloride

Benzalkonium Chloride (CAS No. 8001-54-5): A Versatile Antimicrobial Agent in Modern Applications

Benzalkonium chloride (CAS No. 8001-54-5), often abbreviated as BAC, is a quaternary ammonium compound widely recognized for its potent antimicrobial properties. This chemical has become a cornerstone in industries ranging from healthcare to personal care, thanks to its broad-spectrum efficacy against bacteria, fungi, and viruses. In recent years, the demand for benzalkonium chloride uses has surged, particularly in disinfectants, preservatives, and even COVID-19 sanitizers, reflecting its critical role in public health.

The molecular structure of benzalkonium chloride consists of a positively charged nitrogen atom bonded to long alkyl chains, which enables it to disrupt microbial cell membranes. This mechanism of action makes it highly effective yet safe for topical applications when used within regulated concentrations. Searches for benzalkonium chloride safety and benzalkonium chloride side effects have spiked as consumers become more informed about ingredient transparency in products like hand sanitizers and wound cleansers.

One of the most discussed topics surrounding BAC is its role in antimicrobial resistance (AMR). While it remains a staple in hospital-grade disinfectants, researchers are investigating alternatives to mitigate potential resistance development. This aligns with growing public interest in sustainable disinfectants and eco-friendly preservatives, driving innovation in formulations that balance efficacy and environmental impact.

In the cosmetics industry, benzalkonium chloride is valued as a preservative (benzalkonium chloride in cosmetics), extending shelf life by inhibiting microbial growth. However, debates around paraben-free alternatives have led to scrutiny of all synthetic preservatives, prompting manufacturers to explore hybrid solutions. Meanwhile, its use in eye drops and nasal sprays continues under strict pharmacopeial guidelines, with studies confirming its low irritation profile at approved levels.

Environmental persistence is another hot-button issue. Queries like "is benzalkonium chloride biodegradable?" highlight consumer concerns. While BAC degrades slower than alcohol-based sanitizers, wastewater treatment advancements and controlled usage protocols aim to minimize ecological risks. Regulatory bodies such as the EPA and EMA continuously reassess its environmental thresholds.

From a technical standpoint, benzalkonium chloride solution concentrations vary by application—0.1% for surface disinfection versus 0.01% in some personal care products. This precision dosing underscores the importance of formulation science, a trending search term among DIY sanitizer makers during the pandemic. Proper handling, including avoiding mixing with anionic surfactants, remains a key safety measure.

Emerging research explores benzalkonium chloride nanoparticles for enhanced delivery systems, while its synergy with other actives like chlorhexidine opens new clinical possibilities. As global hygiene standards evolve, 8001-54-5 maintains relevance through adaptive applications—from veterinary medicine to industrial water treatment—proving its versatility beyond traditional roles.